Cas no 63072-78-6 (2,4-Hexadiene, 1-bromo-)

• Product Name: 2,4-Hexadiene, 1-bromo-
• CAS No: 63072-78-6
• MF: C₆H₉Br
• MW: 161.039661169052
• CID: 427246
• PubChem ID: 11116345
• Update Time: 2025-04-19

2,4-Hexadiene, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiene, 1-bromo-
• (2E,4E)-1-bromohexa-2,4-diene
• SCHEMBL6992955
• sorbyl bromide
• 63072-78-6

• Inchi： 1S/C6H9Br/c1-2-3-4-5-6-7/h2-5H,6H2,1H3/b3-2+,5-4+
• InChI Key： ULHCRFLCOFWWGU-MQQKCMAXSA-N
• SMILES： BrC/C=C/C=C/C

Computed Properties

• Exact Mass: 159.98877
• Monoisotopic Mass: 159.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0